2-(6-Chloro-2-methyl-2,3-dihydro-1,4-benzoxazin-4-yl)acetamide

• IUPAC Name: 2-(6-chloro-2-methyl-2,3-dihydro-1,4-benzoxazin-4-yl)acetamide
• InChI: InChI=1S/C11H13ClN2O2/c1-7-5-14(6-11(13)15)9-4-8(12)2-3-10(9)16-7/h2-4,7H,5-6H2,1H3,(H2,13,15)
• InChI Key: BODXLSFKSMYTKO-UHFFFAOYSA-N
• Canonical SMILES: CC1CN(C2=C(O1)C=CC(=C2)Cl)CC(=O)N
• Molecular Formula: C11H13ClN2O2
• Molecular Weight: 240.68 g/mol

Description

2-(6-Chloro-2-methyl-2,3-dihydro-1,4-benzoxazin-4-yl)acetamide, also known as CDMBA, is a synthetic compound with potential for use in scientific research.

Mechanism of Action

2-(6-Chloro-2-methyl-2,3-dihydro-1,4-benzoxazin-4-yl)acetamide works by binding to the active site of enzymes, inhibiting their activity. It has been shown to be a competitive inhibitor of xanthine oxidase and a non-competitive inhibitor of acetylcholinesterase. 2-(6-Chloro-2-methyl-2,3-dihydro-1,4-benzoxazin-4-yl)acetamide has also been shown to induce apoptosis in cancer cells through the activation of caspase-3 and -9.
Biochemical and Physiological Effects:
2-(6-Chloro-2-methyl-2,3-dihydro-1,4-benzoxazin-4-yl)acetamide has been shown to have anti-inflammatory and neuroprotective effects. It has been shown to reduce the production of inflammatory cytokines and to protect against oxidative stress. 2-(6-Chloro-2-methyl-2,3-dihydro-1,4-benzoxazin-4-yl)acetamide has also been shown to improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(6-Chloro-2-methyl-2,3-dihydro-1,4-benzoxazin-4-yl)acetamide in lab experiments is its potency as an inhibitor of certain enzymes. However, its selectivity for certain enzymes may limit its use in studying other biological processes. Additionally, the synthesis of 2-(6-Chloro-2-methyl-2,3-dihydro-1,4-benzoxazin-4-yl)acetamide is complex and may be difficult to reproduce in some labs.

Future Directions

Future research on 2-(6-Chloro-2-methyl-2,3-dihydro-1,4-benzoxazin-4-yl)acetamide could focus on its potential as an anticancer agent, as well as its use in treating neurodegenerative diseases. Further studies could also explore the mechanism of action of 2-(6-Chloro-2-methyl-2,3-dihydro-1,4-benzoxazin-4-yl)acetamide and its selectivity for certain enzymes. Finally, the synthesis of 2-(6-Chloro-2-methyl-2,3-dihydro-1,4-benzoxazin-4-yl)acetamide could be optimized to make it more accessible for use in scientific research.

Synthesis Methods

2-(6-Chloro-2-methyl-2,3-dihydro-1,4-benzoxazin-4-yl)acetamide can be synthesized through a multistep process starting with 2-amino-5-chlorobenzoic acid. The synthesis involves several chemical reactions including cyclization, acetylation, and reduction. The final product is a white crystalline powder with a melting point of 158-160°C.

Scientific Research Applications

2-(6-Chloro-2-methyl-2,3-dihydro-1,4-benzoxazin-4-yl)acetamide has potential for use in scientific research as a tool to study various biological processes. It has been shown to inhibit the activity of certain enzymes, such as xanthine oxidase and acetylcholinesterase, which are involved in inflammation and neurodegenerative diseases. 2-(6-Chloro-2-methyl-2,3-dihydro-1,4-benzoxazin-4-yl)acetamide has also been studied for its potential as an anticancer agent, as it has been shown to induce apoptosis in cancer cells.